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Compound of Interest

Compound Name: DPP23

Cat. No.: B15561675

Essential Safety and Handling Guide for DPP23

This document provides critical safety and logistical information for the handling and disposal of
DPP23 (CAS No. 1262887-77-3), a cell-permeable chalcone derivative and apoptosis activator.
[1] Researchers, scientists, and drug development professionals should adhere to these
guidelines to ensure personal safety and proper experimental conduct.

Hazard Identification and Summary

DPP23 is an off-white solid compound used in research to induce apoptosis in cancer cells by
increasing reactive oxygen species (ROS).[1] While it is reported to be selective for cancer
cells, all compounds with cytotoxic potential must be handled with caution to avoid unintended
exposure. The primary routes of exposure are inhalation of the solid as a powder and skin or
eye contact. The compound is soluble in Dimethyl Sulfoxide (DMSO) and should be stored at
2-8°C.
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Hazard Classification

Description

Precautionary Measures

Physical State

Off-white solid powder.

Avoid dust generation. Handle
in a well-ventilated area or

chemical fume hood.

Primary Routes of Exposure

Inhalation, skin contact, eye

contact, ingestion.

Use appropriate Personal
Protective Equipment (PPE) at

all times.

Mechanism of Action

Induces apoptosis via
production of Reactive Oxygen
Species (ROS).[1]

As a biologically active agent,

avoid all direct contact.

Storage

Store at 2-8°C.

Ensure storage in a clearly
labeled, sealed container in a

designated refrigerator.

Solubility

Soluble in DMSO (50 mg/mL).

When preparing solutions,
work in a chemical fume hood

and wear appropriate PPE.

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE is the most critical barrier to preventing exposure.[2][3]
The following table outlines the minimum PPE requirements for various tasks involving DPP23.
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BENGHE

. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
ANSI-rated N95 respirator or
o ) ~ safety glasses Two pairs of higher if not
Weighing/Aliquoti T ) o Fully-buttoned )
) with side shields nitrile gloves handled in a
ng (Solid) _ _ laboratory coat. N _
or chemical (double-gloving). certified chemical
splash goggles. fume hood.
. ) Chemical- Required: Work
Solution Chemical-

Preparation (in
DMSO)

Chemical splash

goggles.

resistant nitrile or

neoprene gloves.

resistant apron
over a laboratory

coat.

in a certified
chemical fume
hood.

Cell Culture/In
Vitro Assays

ANSI-rated

safety glasses.

Nitrile gloves.

Laboratory coat.

Not required if
handling dilute
solutions in a
biological safety

cabinet.

Waste Disposal

Chemical splash

goggles.

Heavy-duty nitrile
or neoprene

gloves.

Laboratory coat.

Not generally
required if
handling sealed
waste

containers.

Proper procedure for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.
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Doffing PPE (At Exit)

1. Gloves 2. Goggles or 3. Lab Coat 4. Respirator | | Final Step
(Peel off) Face Shield (Turn inside out) (if used)

Donning PPE (Clean Area)

2. Respirator 3. Goggles or 4. Gloves
1. Lab Coat (if required) Face Shield (over cuffs)

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and regulatory
compliance.

In the event of a spill, immediate and correct action is necessary to contain the hazard.
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Alert personnel
in the immediate area

Assess the splll
(S|ze Iocatlon)

. Ma] or SM

( Evacuate |f Spl|| [ Don appropriate PPE
[
I

s large or airborne e e L
ab coat, resplrator if powder)

Cover with absorbent material
(from outside in)

:

Decontaminate area
(e.g., 10% bleach, then ethanol)

;

Collect all materials
into hazardous waste bag

Dispose of as
Chemical Hazardous Waste

Report incident to
Lab Supervisor/EHS
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Waste Generation Point
Contaminated Solids Contaminated Liquids Contaminated Sharps
(Gloves, Tubes Tips) (Media, Solvents) (Needles, Glassware)

Waste Segregation & Collection

Sharps Container
(Puncture-Proof, Labeled)

Solid Waste Bin

Liguid Waste Carboy

(Labeled, Lined) (Labeled, Secondary Containment)

Satellite Accumulation Area
(<90 days)

EHS Hazardous Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15561675#personal-protective-equipment-for-
handling-dpp23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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